Cas no 883028-08-8 (2-(3-Chlorophenyl)-5-methylbenzo[d]oxazole)

2-(3-Chlorophenyl)-5-methylbenzo[d]oxazole structure
883028-08-8 structure
Product Name:2-(3-Chlorophenyl)-5-methylbenzo[d]oxazole
CAS No:883028-08-8
MF:C14H10ClNO
MW:243.688302516937
CID:844478
PubChem ID:2738119
Update Time:2025-04-19

2-(3-Chlorophenyl)-5-methylbenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Chlorophenyl)-5-methylbenzo[d]oxazole
    • 2-(3-Chlorophenyl)-5-methyl-1,3-benzoxazole
    • Benzoxazole, 2-(3-chlorophenyl)-5-methyl-
    • DTXSID20372276
    • 883028-08-8
    • AKOS005232626
    • AP-970/43482878
    • HMS1448E01
    • Maybridge3_006073
    • IDI1_017460
    • CS-0330673
    • STL119775
    • Inchi: 1S/C14H10ClNO/c1-9-5-6-13-12(7-9)16-14(17-13)10-3-2-4-11(15)8-10/h2-8H,1H3
    • InChI Key: IEAFYCBGSWUVQT-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1=NC2C=C(C)C=CC=2O1

Computed Properties

  • Exact Mass: 243.0450916g/mol
  • Monoisotopic Mass: 243.0450916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 26Ų

2-(3-Chlorophenyl)-5-methylbenzo[d]oxazole Pricemore >>

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